Cas no 130292-73-8 (1,7-Phenanthroline-2,8-dicarboxylicacid, 6-(1,1-dimethylpropyl)-1,4,7,10-tetrahydro-4,10-dioxo-, 2,8-dimethylester)

• Product Name: 1,7-Phenanthroline-2,8-dicarboxylicacid, 6-(1,1-dimethylpropyl)-1,4,7,10-tetrahydro-4,10-dioxo-, 2,8-dimethylester
• CAS No: 130292-73-8
• MF: C₂₁H₂₂N₂O₆
• MW: 398.409185886383
• CID: 147477
• PubChem ID: 453425
• Update Time: 2025-04-19

1,7-Phenanthroline-2,8-dicarboxylicacid, 6-(1,1-dimethylpropyl)-1,4,7,10-tetrahydro-4,10-dioxo-, 2,8-dimethylester Chemical and Physical Properties

Names and Identifiers

• 1,7-Phenanthroline-2,8-dicarboxylicacid, 6-(1,1-dimethylpropyl)-1,4,7,10-tetrahydro-4,10-dioxo-, 2,8-dimethylester
• 1,7-Phenanthroline-2,8-dicarboxylic acid, 6-(1,1-dimethylpropyl)-1,4,7,10-tetrahydro-4,10-dioxo-, dimethyl ester
• dimethyl 6-(2-methylbutan-2-yl)-4,10-dioxo-1,7-dihydro-1,7-phenanthroline-2,8-dicarboxylate
• Dimethyl-1,4,7,10-tetrahydro-4,10-dioxo-6-(1,1-dimethylpropyl)-1,7-phenanthroline-2,8-dicarboxylate
• SCHEMBL7347415
• 130292-73-8
• DTXSID50156440
• dimethyl 6-(1,1-dimethylpropyl)-4,10-dioxo-1,7-dihydro-1,7-phenanthroline-2,8-dicarboxylate

• Inchi： 1S/C21H22N2O6/c1-6-21(2,3)11-7-10-14(24)8-12(19(26)28-4)22-17(10)16-15(25)9-13(20(27)29-5)23-18(11)16/h7-9H,6H2,1-5H3,(H,22,24)(H,23,25)
• InChI Key： BTTDRUVUGZZDBO-UHFFFAOYSA-N
• SMILES： O=C1C=C(C(=O)OC)NC2C1=C1C(C(C=C(C(=O)OC)N1)=O)=CC=2C(C)(C)CC

Computed Properties

• Exact Mass: 398.14786
• Monoisotopic Mass: 398.148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 812
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: 1.288
• Boiling Point: 553°C at 760 mmHg
• Flash Point: 288.2°C
• Refractive Index: 1.571
• PSA: 110.8